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Compound of Interest

Compound Name: Cyclopentyl 3-oxobutanoate

CAS No.: 6624-83-5

Cat. No.: B8777483

Get Quote

Document Control:

Subject: Cyclopentyl Acetoacetate (Cyclopentyl 3-oxobutanoate)

CAS Registry Number: 1125-29-7

Context: Advanced Organic Synthesis & Drug Development

Part 1: Molecular Identity & Strategic Application
The Chemical Entity
Cyclopentyl acetoacetate is a specialized

-keto ester used primarily as a building block in the synthesis of complex heterocycles and
pharmaceutical intermediates. Unlike its ubiquitous analog, ethyl acetoacetate, the cyclopentyl
moiety imparts increased lipophilicity and steric bulk, influencing both the kinetics of
nucleophilic substitution and the solubility profile of downstream derivatives.
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Property Data

IUPAC Name Cyclopentyl 3-oxobutanoate

CAS Number 1125-29-7

Molecular Formula

Molecular Weight 170.21 g/mol

Structural Class -Keto Ester / Alicyclic Ester

Research Applications
In drug discovery, this compound is frequently employed in:

Biginelli Reactions: Synthesis of dihydropyrimidinones where the cyclopentyl ester serves as

a lipophilic pharmacophore.

Knoevenagel Condensation: Formation of

-unsaturated esters.

Chiral Synthesis: As a pro-chiral substrate for enzymatic reductions to yield chiral

-hydroxy esters.

Part 2: GHS Hazard Identification & Mechanistic
Toxicology
Hazard Classification (GHS)
While specific toxicological data for the cyclopentyl derivative is less abundant than for

methyl/ethyl esters, structure-activity relationships (SAR) dictate the following classification

based on the reactive

-dicarbonyl functionality.

Signal Word:WARNING
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Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[3][2][4]

H335: May cause respiratory irritation.[2]

Mechanistic Toxicology
Hydrolysis Risk: Upon contact with mucosal membranes or moisture, the ester bond is

susceptible to hydrolysis, releasing cyclopentanol and acetoacetic acid. The latter is unstable

and may decarboxylate to acetone and carbon dioxide.

Irritation Pathway: The lipophilic nature of the cyclopentyl group allows for rapid dermal

penetration compared to methyl esters, potentially accelerating sub-dermal irritation.

Part 3: Physicochemical Stability & Reactivity
To ensure experimental reproducibility, researchers must treat the physical constants as

dynamic parameters dependent on purity and storage conditions.
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Parameter Value / Range Operational Implication

Boiling Point ~105–110 °C @ 12 Torr (Est.)

High boiling point requires

high-vacuum distillation for

purification; avoid atmospheric

distillation to prevent thermal

decomposition.

Flash Point > 95 °C (Closed Cup)

Classified as Combustible

(Class IIIB). Safe for standard

oil baths but requires inert gas

blanketing at high temps.

Density ~1.05 g/mL

Denser than water; will form

the bottom layer in aqueous

biphasic extractions (unless

chlorinated solvents are used).

Solubility
Immiscible in water; Soluble in

DCM, EtOAc, MeOH

Use anhydrous organic

solvents for reactions;

aqueous washes are effective

for removing inorganic salts.

Reactivity Profile (The "Self-Validating" Check)
The compound exists in a keto-enol equilibrium.[5] A color change to deep red upon addition of

(ferric chloride test) confirms the presence of the enol form, validating the integrity of the

-keto functionality.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Ethyl_acetoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopentyl Acetoacetate

Enol Tautomer
(Nucleophilic)

 Equilibrium (Keto-Enol) 

Hydrolysis Product:
Cyclopentanol + Acid

 + H2O / Acid / Base 

Thermal Decomposition:
Acetone + CO2

 Heat (>150°C) 

Validation Check:
FeCl3 Test (Red Color)

Click to download full resolution via product page

Figure 1: Reactivity and degradation pathways. The keto-enol tautomerism is the basis for

nucleophilic reactivity, while hydrolysis and decarboxylation represent primary degradation

risks.

Part 4: Operational Protocols & Exposure Control
Engineering Controls

Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80–100 fpm.

Inert Atmosphere: Store and react under nitrogen or argon. Oxygen and moisture promote

auto-oxidation and hydrolysis.

Personal Protective Equipment (PPE) Selection Logic
Gloves: Use Nitrile (0.11 mm) for splash protection. For prolonged immersion or cleaning

spills, use Silver Shield/4H laminate gloves.

Reasoning: Esters can swell natural rubber and degrade latex.

Respiratory: If heating outside a closed system (not recommended), use a respirator with an

Organic Vapor (OV) cartridge (NIOSH approved).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8777483/docs?utm_src=pdf-body-img#technical-guide-operational-safety-handling-of-cyclopentyl-acetoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling & Storage Workflow
This protocol ensures the compound remains anhydrous and free of acid impurities.

1. Receipt & Inspection
(Check Seal Integrity)

2. Purity Validation
(1H NMR / GC-MS)

3. Storage
(2-8°C, Inert Gas, Dark)

 Pass (>97%)

Quarantine/Disposal
(If Acidic Odor Detected)

 Fail (<95% or Acidic)

4. Experimental Usage
(Syringe Transfer/Schlenk)

 Warm to RT before opening Purge Headspace with N2

Click to download full resolution via product page

Figure 2: Lifecycle management of Cyclopentyl Acetoacetate from receipt to usage,

emphasizing purity checks.

Part 5: Emergency Response & Waste Management
Fire Fighting Measures

Media: Carbon dioxide (

), dry chemical powder, or alcohol-resistant foam.[4] Do not use a solid water stream, as it
may scatter the burning liquid (density ~1.05 g/mL means it may sink or mix depending on
turbulence, but scattering is the primary risk).

Combustion Products: Carbon oxides (

).
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Accidental Release (Spill Protocol)
Evacuate: Clear the immediate area of ignition sources.[6]

PPE: Don nitrile gloves and safety goggles.

Contain: Use a sand or vermiculite berm. Do not use combustible materials like sawdust.

Neutralize: Wipe surfaces with a dilute sodium bicarbonate solution to neutralize any

hydrolyzed acid byproducts.

Disposal: Collect in a container marked "Organic Waste - Non-Halogenated."

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[2] Mechanism: Dilution of the

ester and removal of potential acidic hydrolysis products.

Skin Contact: Wash with soap and water.[2][4] Remove contaminated clothing to prevent

occlusive irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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